Cas no 83485-07-8 (4-{(E)-[4-(Octadecyloxy)phenyl]diazenyl}benzoic acid)

• Product name: 4-{(E)-[4-(Octadecyloxy)phenyl]diazenyl}benzoic acid
• CAS No: 83485-07-8
• MF: C₃₁H₄₆N₂O₃
• MW: 494.708549022675
• CID: 2804482
• PubChem ID: 71407225

4-{(E)-[4-(Octadecyloxy)phenyl]diazenyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID90827809
• 83485-07-8
• 4-{(E)-[4-(Octadecyloxy)phenyl]diazenyl}benzoic acid

• Inchi： InChI=1S/C31H46N2O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-26-36-30-24-22-29(23-25-30)33-32-28-20-18-27(19-21-28)31(34)35/h18-25H,2-17,26H2,1H3,(H,34,35)
• InChI Key： FNJKTZSDTWJALJ-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 494.35084333Da
• Monoisotopic Mass: 494.35084333Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 21
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.3Ų
• XLogP3: 12.2